Cas no 58091-59-1 (2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide)
58091-59-1 structure
Product Name:2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide
CAS No:58091-59-1
MF:C6H5ClN4O
MW:184.583099126816
CID:378838
PubChem ID:12270157
Update Time:2025-04-19
2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide
- 5-(chloromethyl)-4-hydroxy-3-iminopyrazine-2-carbonitrile
- 3-amino-5-chloromethyl-4-oxy-pyrazine-2-carbonitrile
- NSC282473
- NSC-282473
- DTXSID80483352
- AGN-PC-0NIB1V
- 58091-59-1
-
- Inchi: 1S/C6H5ClN4O/c7-1-4-3-10-5(2-8)6(9)11(4)12/h3,9,12H,1H2
- InChI Key: RSUUDJZWJCZOCH-UHFFFAOYSA-N
- SMILES: ClCC1=CN=C(C#N)C(=N)N1O
Computed Properties
- Exact Mass: 185.02318
- Monoisotopic Mass: 184.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.5A^2
- XLogP3: -0.4
Experimental Properties
- PSA: 82.25
- LogP: 1.28398
2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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